Cas no 55120-09-7 (1H-Pyrazole, 3-bromo-5-methyl-4-nitro-)

• Product Name: 1H-Pyrazole, 3-bromo-5-methyl-4-nitro-
• CAS No: 55120-09-7
• MF: C₄H₄BrN₃O₂
• MW: 205.997459411621
• CID: 1591575
• PubChem ID: 13010429
• Update Time: 2025-04-21

1H-Pyrazole, 3-bromo-5-methyl-4-nitro- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole, 3-bromo-5-methyl-4-nitro-
• 5-bromo-3-methyl-4-nitro-1H-pyrazole
• 3-Bromo-5-methyl-4-nitro-1H-pyrazole
• SCHEMBL20640620
• 5-bromo-3-methyl-4-nitropyrazole
• AKOS032948070
• SCHEMBL9354812
• PWMWVJWLWKBKOV-UHFFFAOYSA-N
• 55120-09-7

• Inchi： 1S/C4H4BrN3O2/c1-2-3(8(9)10)4(5)7-6-2/h1H3,(H,6,7)
• InChI Key： PWMWVJWLWKBKOV-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C)NN=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 204.94872
• Monoisotopic Mass: 204.94869g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 74.5Ų

Experimental Properties

• PSA: 71.82